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Compound of Interest

Compound Name: 5-Bromogramine

Cat. No.: B1265452 Get Quote

Disclaimer: This document provides general guidance on the proper disposal of 5-
Bromogramine. It is not a substitute for a comprehensive Safety Data Sheet (SDS). Always

consult the specific SDS provided by the manufacturer and your institution's Environmental

Health and Safety (EHS) department for detailed and compliant disposal procedures.

The proper management and disposal of 5-Bromogramine, a halogenated indole derivative, is

crucial for ensuring laboratory safety and environmental protection. Due to its chemical

properties, specific protocols must be followed to mitigate risks to researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle 5-Bromogramine with

appropriate personal protective equipment (PPE) to prevent exposure. The compound is

classified as harmful if swallowed, and can cause skin, eye, and respiratory irritation.

Key Safety Measures:

Consult the Safety Data Sheet (SDS): The SDS is the primary source of detailed safety and

handling information.

Work in a Ventilated Area: All handling of 5-Bromogramine should be conducted in a

certified chemical fume hood to minimize inhalation of the powder.
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Wear Appropriate PPE: This includes, but is not limited to, chemical safety goggles, a face

shield, chemically resistant gloves (e.g., nitrile), and a lab coat. For operations that may

generate dust, a NIOSH-approved respirator is recommended.[1]

Step-by-Step Disposal Protocol
The disposal of 5-Bromogramine and its contaminated materials requires a systematic

approach involving segregation, containment, labeling, and transfer to a licensed waste

disposal service.

Segregation:

Halogenated Waste: 5-Bromogramine waste must be collected separately from non-

halogenated organic waste.[1]

Solid Waste: Collect surplus and non-recyclable 5-Bromogramine powder in a

designated, clearly labeled, and sealable container. Avoid mixing with other incompatible

wastes.[2]

Contaminated Materials: Any items that have come into contact with 5-Bromogramine,

such as gloves, weighing papers, and pipette tips, should be considered contaminated

and collected in the same designated waste container.[2]

Containment:

Use a robust, leak-proof container for waste collection.

Ensure the container is kept closed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "5-
Bromogramine".[1][2]

Include appropriate hazard warnings (e.g., "Harmful," "Irritant").[2]

Indicate the date of waste generation.[2]
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Storage Pending Disposal:

Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area (SAA).[1][2]

The storage area should be secure and accessible only to authorized personnel.[2]

Utilize secondary containment to prevent the spread of material in case of a leak.[1]

Final Disposal:

The primary and recommended method for the final disposal of 5-Bromogramine is

through a licensed professional waste disposal service.[2]

Incineration at a licensed hazardous waste facility equipped with flue gas scrubbing is a

common method for the destruction of halogenated organic compounds.[2][3]

Crucially, do not discharge 5-Bromogramine into sewer systems or allow it to

contaminate water sources.[2]

Disposal of Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

[2]

The rinsate must be collected and disposed of as hazardous chemical waste.[2]

After thorough rinsing, the container can be prepared for recycling or disposal in a sanitary

landfill, depending on institutional and local regulations. Puncturing the container can

prevent its reuse.[2]

Quantitative Data Summary
While specific quantitative disposal parameters for 5-Bromogramine are not readily available

in the provided search results, the following table summarizes its key identifiers and safety

classifications.
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Property Value Reference

CAS Number 830-93-3

Molecular Formula C₁₁H₁₃BrN₂

Molecular Weight 253.14 g/mol

Form Powder

Storage Temperature -20°C

Hazard Classifications

Acute Toxicity 4 (Oral), Eye

Irritation 2, Skin Irritation 2,

Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory

system)

Signal Word Warning

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromogramine waste.
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5-Bromogramine Disposal Workflow

Start: 5-Bromogramine Waste Generated

Segregate Waste
(Halogenated vs. Non-Halogenated)

Handle Empty Containers
(Triple Rinse, Collect Rinsate)

Collect in Designated
Leak-Proof Container

Label Container Correctly
('Hazardous Waste', '5-Bromogramine', Date)

Store in Secure
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Service

Final Disposal
(e.g., Incineration)

Collect Rinsate

Dispose of Rinsed Container
(Recycle or Landfill per Regulations)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 5-Bromogramine.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of 5-Bromogramine, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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